Cas no 1899019-83-0 (4-(Methylamino)pent-2-enoic acid)

4-(Methylamino)pent-2-enoic acid is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated carboxylic acid structure and methylamino functional group. This compound is particularly valuable in the preparation of pharmacologically active molecules, agrochemicals, and specialty chemicals due to its reactive double bond and amine moiety, which facilitate further derivatization. Its structural features enable participation in Michael additions, cyclizations, and other key transformations. The compound is typically handled under controlled conditions due to its potential reactivity. High-purity grades are available for research and industrial applications, ensuring consistency in synthetic workflows. Proper storage and handling are recommended to maintain stability.

4-(Methylamino)pent-2-enoic acid structure

1899019-83-0 structure

Product Name:4-(Methylamino)pent-2-enoic acid

CAS No:1899019-83-0

MF:C₆H₁₁NO₂

MW:129.157041788101

CID:6343778

PubChem ID:20683663

Update Time:2025-10-29

4-(Methylamino)pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 1899019-83-0
- EN300-7216144
- 4-(methylamino)pent-2-enoic acid
- 4-(Methylamino)pent-2-enoic acid
- Inchi： 1S/C6H11NO2/c1-5(7-2)3-4-6(8)9/h3-5,7H,1-2H3,(H,8,9)/b4-3+
- InChI Key： YFENFVQFLQJMHK-ONEGZZNKSA-N
- SMILES： OC(/C=C/C(C)NC)=O

Computed Properties

Exact Mass: 129.078978594g/mol
Monoisotopic Mass: 129.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 49.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7216144-0.05g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	0.05g	$768.0	2025-03-12
Enamine	EN300-7216144-0.1g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	0.1g	$804.0	2025-03-12
Enamine	EN300-7216144-0.25g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	0.25g	$840.0	2025-03-12
Enamine	EN300-7216144-0.5g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	0.5g	$877.0	2025-03-12
Enamine	EN300-7216144-1.0g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	1.0g	$914.0	2025-03-12
Enamine	EN300-7216144-2.5g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	2.5g	$1791.0	2025-03-12
Enamine	EN300-7216144-5.0g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	5.0g	$2650.0	2025-03-12
Enamine	EN300-7216144-10.0g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	10.0g	$3929.0	2025-03-12